1-(3-chlorobenzyl)-2-(2-chlorostyryl)-1H-1,3-benzimidazole

• IUPAC Name: 2-[(E)-2-(2-chlorophenyl)ethenyl]-1-[(3-chlorophenyl)methyl]benzimidazole
• InChI: InChI=1S/C22H16Cl2N2/c23-18-8-5-6-16(14-18)15-26-21-11-4-3-10-20(21)25-22(26)13-12-17-7-1-2-9-19(17)24/h1-14H,15H2/b13-12+
• InChI Key: WPMGQTLJRDIWLS-OUKQBFOZSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=CC2=NC3=CC=CC=C3N2CC4=CC(=CC=C4)Cl)Cl
• Isomeric SMILES: C1=CC=C(C(=C1)/C=C/C2=NC3=CC=CC=C3N2CC4=CC(=CC=C4)Cl)Cl
• Molecular Formula: C22H16Cl2N2
• Molecular Weight: 379.3 g/mol

Description

1-(3-Chlorobenzyl)-2-(2-chlorostyryl)-1H-1,3-benzimidazole, also known as CCBM, is a synthetic, heterocyclic compound that has a wide range of applications in scientific research. CCBM is used as a building block in organic synthesis, as a reagent in biochemical and pharmacological studies, and as a dye in fluorescence imaging.

Scientific Research Applications

• Synthesis and Pharmacological Properties : A study by Maltsev et al. (2021) discusses the synthesis of novel benzimidazole derivatives, including ones similar to the compound . They focus on evaluating their anxiolytic and analgesic properties, highlighting the potential of benzimidazole derivatives in developing new pharmacological agents (Maltsev et al., 2021).

• Green Synthesis Approaches : Nikpassand and Pirdelzendeh (2016) explore the green synthesis of novel azo-linked benzimidazoles, emphasizing the importance of environmentally friendly methods in the production of benzimidazole compounds and their derivatives (Nikpassand & Pirdelzendeh, 2016).

• Selective Inhibition Studies : A paper by Vlahakis et al. (2013) investigates the selective inhibition of heme oxygenase-2 activity by analogs of benzimidazole compounds. This research indicates the potential therapeutic applications of such compounds in targeting specific enzymes (Vlahakis et al., 2013).

• Crystal and Molecular Structure Analysis : Yang et al. (2007) delve into the crystal and molecular structure of a compound similar to the one . Understanding these structures is crucial for the development of new drugs and materials (Yang et al., 2007).

• Antibacterial and Antifungal Activities : Research by Vlaović et al. (1992) discusses the synthesis and evaluation of benzimidazole derivatives for their antibacterial and antifungal activities, demonstrating the broad potential of these compounds in antimicrobial applications (Vlaović et al., 1992).

• Antimicrobial and Anticancer Properties : Pham et al. (2022) present a study on benzimidazole derivatives, showcasing their potent antibacterial properties against various strains and their ability to inhibit cancer cell growth (Pham et al., 2022).